N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2-thiophenecarboxamide

• Molecular Formula: C20H25NO3S
• Molecular Weight: 359.5 g/mol
• IUPAC Name: N-[3-(5,5-dimethyl-4-propan-2-yl-1,3-dioxan-2-yl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H25NO3S/c1-13(2)17-20(3,4)12-23-19(24-17)14-7-5-8-15(11-14)21-18(22)16-9-6-10-25-16/h5-11,13,17,19H,12H2,1-4H3,(H,21,22)
• InChI Key: FVFSYBBDHHGEMH-UHFFFAOYSA-N
• SMILES: CC(C)C1C(COC(O1)C2=CC(=CC=C2)NC(=O)C3=CC=CS3)(C)C

Description

N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2-thiophenecarboxamide, also known as IDO-IN-12, is a novel and potent inhibitor of indoleamine 2,3-dioxygenase (IDO). IDO is an enzyme that plays a crucial role in regulating immune responses, and its inhibition has been shown to have potential therapeutic benefits in various diseases.

Mechanism of Action

N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2-thiophenecarboxamide inhibits IDO by binding to the active site of the enzyme and preventing the conversion of tryptophan to kynurenine. This leads to a decrease in kynurenine levels and an increase in tryptophan levels, which in turn leads to enhanced immune responses. This compound also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including:
- Enhanced immune responses: this compound enhances anti-tumor, anti-pathogen, and anti-autoimmune immune responses by inhibiting IDO and increasing tryptophan levels.
- Anti-inflammatory effects: this compound inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, leading to a decrease in inflammation.
- Anti-angiogenic effects: this compound inhibits the formation of new blood vessels, which is important for tumor growth and metastasis.
- Anti-metastatic effects: this compound inhibits the migration and invasion of cancer cells, which is important for tumor metastasis.

Advantages and Limitations for Lab Experiments

N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2-thiophenecarboxamide has several advantages for lab experiments, including its potency, selectivity, and availability. However, there are also some limitations, including its solubility and stability, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2-thiophenecarboxamide, including:
- Optimization of synthesis method: Further optimization of the synthesis method can improve the yield, purity, and scalability of this compound.
- Preclinical studies: Further preclinical studies are needed to evaluate the efficacy and safety of this compound in various disease models.
- Clinical trials: Clinical trials are needed to evaluate the efficacy and safety of this compound in humans.
- Combination therapy: this compound can be combined with other immunotherapeutic agents to enhance anti-tumor immune responses.
- Structure-activity relationship studies: Further structure-activity relationship studies can identify more potent and selective IDO inhibitors.
Conclusion:
This compound is a novel and potent inhibitor of IDO with potential therapeutic applications in various diseases. Its mechanism of action involves the inhibition of IDO and the enhancement of immune responses. This compound has several advantages for lab experiments, but also some limitations. Further research and development of this compound can lead to improved efficacy and safety in the treatment of various diseases.

Synthesis Methods

The synthesis of N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2-thiophenecarboxamide involves several steps, including the preparation of key intermediates and the final coupling reaction. The first step involves the preparation of 4-isopropyl-5,5-dimethyl-1,3-dioxane-2-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 3-(2-mercaptothiophen-3-yl)aniline to obtain the desired product, this compound.

Scientific Research Applications

N-[3-(4-isopropyl-5,5-dimethyl-1,3-dioxan-2-yl)phenyl]-2-thiophenecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and infectious diseases. In cancer, IDO is overexpressed in tumor cells and immune cells in the tumor microenvironment, leading to immune suppression and tumor immune escape. Inhibition of IDO with this compound has been shown to enhance anti-tumor immune responses and improve the efficacy of cancer immunotherapy.
In autoimmune disorders, IDO is involved in the regulation of immune tolerance and prevention of autoimmunity. Inhibition of IDO with this compound has been shown to ameliorate autoimmune symptoms in animal models of multiple sclerosis and rheumatoid arthritis.
In infectious diseases, IDO is induced by pathogens to evade the host immune response. Inhibition of IDO with this compound has been shown to enhance anti-pathogen immune responses and improve the clearance of viral and bacterial infections.